Cas no 1171468-91-9 (2-{4-(4-methylbenzoyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole)

• Product Name: 2-{4-(4-methylbenzoyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole
• CAS No: 1171468-91-9
• MF: C₂₀H₂₂N₄O
• MW: 334.414884090424
• CID: 5901445
• PubChem ID: 44063650
• Update Time: 2025-06-13

2-{4-(4-methylbenzoyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-{4-(4-methylbenzoyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole
• (4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)(p-tolyl)methanone
• 2-{[4-(4-METHYLBENZOYL)PIPERAZIN-1-YL]METHYL}-1H-1,3-BENZODIAZOLE
• AKOS024268195
• 1171468-91-9
• F5614-0124
• [4-(1H-benzimidazol-2-ylmethyl)piperazin-1-yl]-(4-methylphenyl)methanone

• Inchi： 1S/C20H22N4O/c1-15-6-8-16(9-7-15)20(25)24-12-10-23(11-13-24)14-19-21-17-4-2-3-5-18(17)22-19/h2-9H,10-14H2,1H3,(H,21,22)
• InChI Key： HDIJNFCJBMSFDM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)N1CCN(CC2=NC3C=CC=CC=3N2)CC1

Computed Properties

• Exact Mass: 334.17936134g/mol
• Monoisotopic Mass: 334.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Toluamides

Additional information on 2-{4-(4-methylbenzoyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole

Professional Introduction to Compound with CAS No. 1171468-91-9 and Product Name: 2-{4-(4-methylbenzoyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole

The compound identified by the CAS number 1171468-91-9 and the product name 2-{4-(4-methylbenzoyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a benzodiazole core and a piperazine moiety linked through a 4-methylbenzoyl bridge suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration.

Recent research in the domain of central nervous system (CNS) therapeutics has highlighted the importance of molecules that can modulate neurotransmitter systems. The benzodiazole scaffold, known for its anxiolytic, sedative, and muscle relaxant properties, has been extensively studied and utilized in clinical settings. The incorporation of a piperazine ring into this structure not only enhances solubility but also introduces additional binding sites that can interact with various receptors. This dual functionality makes the compound of particular interest for developing novel therapeutic agents that could address multiple neurological disorders simultaneously.

The specific substitution pattern in 2-{4-(4-methylbenzoyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole is designed to optimize pharmacokinetic and pharmacodynamic properties. The 4-methylbenzoyl group not only contributes to the overall stability of the molecule but also influences its electronic properties, potentially affecting receptor binding affinity and selectivity. This strategic design approach is crucial in modern drug discovery, where precision in molecular structure can lead to significantly improved therapeutic outcomes.

In the context of contemporary pharmaceutical research, the development of molecules that exhibit high selectivity for specific biological targets is paramount. The combination of the benzodiazole and piperazine moieties in this compound suggests potential interactions with receptors such as benzodiazepine receptors (e.g., GABA-A receptors) and serotonin receptors (e.g., 5-HT1A). Such interactions are critical for modulating neuronal activity and have implications for treating conditions ranging from anxiety disorders to neurodegenerative diseases.

Advances in computational chemistry and molecular modeling have enabled researchers to predict the behavior of complex molecules like 2-{4-(4-methylbenzoyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole with greater accuracy. These tools allow for virtual screening and optimization of lead compounds before they enter costly and time-consuming experimental phases. The integration of experimental data with computational predictions has become a cornerstone of modern drug discovery, streamlining the process from initial design to final development.

The benzodiazole core is particularly relevant in the treatment of CNS disorders due to its ability to enhance GABAergic neurotransmission. GABA (gamma-aminobutyric acid) is the primary inhibitory neurotransmitter in the brain, and modulating its activity can have profound effects on neuronal excitability. By designing molecules that interact selectively with GABA-A receptors, researchers aim to develop treatments that are both effective and have minimal side effects compared to traditional benzodiazepines.

The piperazine moiety adds another layer of complexity to this compound, providing additional opportunities for interaction with biological targets. Piperazines are known for their ability to cross the blood-brain barrier and their versatility in interacting with various protein targets. In particular, piperazine derivatives have been explored as potential treatments for depression, schizophrenia, and other psychiatric disorders due to their affinity for serotonin receptors.

Recent studies have demonstrated that combining different pharmacophoric elements can lead to synergistic effects that enhance therapeutic efficacy. For instance, the combination of a benzodiazole core with a piperazine moiety may result in compounds that exhibit both anxiolytic and antidepressant properties. This approach aligns with the growing trend toward multifunctional therapeutics that address multiple symptoms or underlying mechanisms simultaneously.

The synthesis and characterization of 2-{4-(4-methylbenzoyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole represent a significant step forward in medicinal chemistry. The precise structural design allows for fine-tuning of pharmacological properties, which is essential for developing safe and effective drugs. As research continues to uncover new insights into neural mechanisms underlying various diseases, compounds like this one will play an increasingly important role in therapeutic interventions.

In conclusion, the compound identified by CAS number 1171468-91-9 and product name 2-{4-(4-methylbenzoyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole exemplifies the innovative approaches being taken in pharmaceutical chemistry today. Its unique structural features position it as a promising candidate for further development into novel therapeutic agents targeting CNS disorders. As our understanding of neural biology advances, molecules like this one will continue to be at the forefront of efforts to develop more effective treatments for complex diseases.